Cas no 313480-89-6 (4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide)

• Product Name: 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide
• CAS No: 313480-89-6
• MF: C₂₄H₁₆Cl₂N₂O₂
• MW: 435.302043914795
• CID: 5805723
• PubChem ID: 24129083
• Update Time: 2025-06-08

4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000426610-1
• SR-01000426610
• 4-CHLORO-N-[3-(4-CHLOROBENZAMIDO)NAPHTHALEN-2-YL]BENZAMIDE
• AKOS001596808
• Oprea1_034975
• 313480-89-6
• F0015-0230
• N,N'-(naphthalene-2,3-diyl)bis(4-chlorobenzamide)
• 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide

• Inchi： 1S/C24H16Cl2N2O2/c25-19-9-5-15(6-10-19)23(29)27-21-13-17-3-1-2-4-18(17)14-22(21)28-24(30)16-7-11-20(26)12-8-16/h1-14H,(H,27,29)(H,28,30)
• InChI Key： WLXKLOJCHPNVPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=C2C=CC=CC2=CC=1NC(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 434.0588831g/mol
• Monoisotopic Mass: 434.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide

Introduction to 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide (CAS No. 313480-89-6)

4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide, identified by its Chemical Abstracts Service (CAS) number 313480-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes chlorinated aromatic rings and amide functionalities. The presence of multiple halogen atoms, particularly chlorine substituents, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide consists of a naphthalene core conjugated with a benzamide group, further modified by an amido linkage to another chlorobenzamide moiety. This arrangement creates a highly tunable pharmacophore, allowing for selective interactions with biological targets. The dual presence of chlorobenzamide units enhances the compound's potential as a modulator of various enzymatic and receptor systems, which is particularly relevant in the context of inflammation, pain management, and neurodegenerative disorders.

In recent years, there has been growing interest in the exploration of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Studies have demonstrated that chlorinated benzamides can exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. The specific substitution pattern in 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide may contribute to its ability to selectively inhibit these enzymes while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in the design of next-generation therapeutic agents. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide that exhibit improved pharmacokinetic profiles. For instance, modifications aimed at enhancing solubility or reducing toxicity have led to promising candidates for clinical evaluation. These efforts align with the broader goal of developing drugs that are not only efficacious but also well-tolerated by patients.

The synthesis of 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The use of protective group strategies is also crucial to ensure regioselective functionalization at multiple sites. These synthetic advances have enabled the production of sufficient quantities for detailed biochemical and pharmacological investigations.

From a biochemical perspective, the amide bonds in 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide play a critical role in modulating protein-ligand interactions. The polar nature of these functional groups facilitates hydrogen bonding with complementary residues in biological targets, thereby enhancing binding affinity. Additionally, the chlorobenzamide units contribute to hydrophobic interactions, which are essential for stabilizing the compound within the binding pocket of its intended target. This dual interplay between polar and hydrophobic forces makes it an attractive candidate for drug discovery.

The pharmacological profile of 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide has been preliminarily assessed through in vitro assays. Initial studies suggest that this compound exhibits inhibitory activity against certain inflammatory enzymes, with IC50 values comparable to those observed with known therapeutic agents. Furthermore, its ability to interact with specific receptors has been explored using radioligand binding assays, revealing potential applications in central nervous system disorders. These findings underscore the compound's promise as a lead molecule for further development.

Advances in medicinal chemistry have also highlighted the importance of structure-based drug design in optimizing lead compounds like 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide. X-ray crystallography and molecular dynamics simulations have provided insights into how this molecule interacts with its biological targets at an atomic level. These structural insights have guided modifications aimed at improving potency and selectivity. For example, strategic substitutions within the naphthalene core have been shown to enhance binding affinity while minimizing off-target interactions.

The potential therapeutic applications of 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide extend beyond inflammation and pain management. Emerging evidence suggests that this compound may also exhibit neuroprotective properties, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. The ability of halogenated benzamides to modulate neurotransmitter systems has been a focus area for researchers seeking novel treatments for neurological disorders. Further preclinical studies are warranted to fully elucidate these potential applications.

In conclusion, 4-chloro-N-3-(4-chlorobenzamido)naphthalen-2-ylbenzamide (CAS No. 313480-89-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its unique combination of chlorinated aromatic moieties and amide functionalities positions it as a versatile scaffold for drug discovery efforts targeting inflammation, pain, and neurodegenerative diseases. Continued research into this compound will likely yield valuable insights into its mechanisms of action and therapeutic potential.